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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

This technical support guide provides troubleshooting advice and answers to frequently asked

questions for researchers utilizing the potent and selective CRTH2 agonist, (R)-L 888607, in

chemotaxis assays.

Frequently Asked Questions (FAQs)
Q1: What is (R)-L 888607 and how does it induce chemotaxis?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-

Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor.[1][2]

It mimics the action of the natural ligand, Prostaglandin D2 (PGD2), to induce chemotaxis in a

variety of immune cells.[3][4][5][6]

Q2: Which cell types are responsive to (R)-L 888607-induced chemotaxis?

Cell types that express the CRTH2 receptor are responsive. This primarily includes T helper

type 2 (Th2) cells, eosinophils, and basophils.[3][4][5][6][7][8] Therefore, this assay is

particularly relevant for studying allergic inflammation and other immune responses.

Q3: What is the underlying signaling pathway for CRTH2-mediated chemotaxis?
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CRTH2 is a G-protein coupled receptor (GPCR) that signals through the Gαi subunit.[3][5][6][7]

Activation of CRTH2 by an agonist like (R)-L 888607 leads to the inhibition of adenylyl cyclase,

a decrease in intracellular cAMP levels, and the generation of inositol triphosphate (IP3) via

phospholipase Cβ stimulation by the Gβγ complex.[4] This cascade results in the mobilization

of intracellular calcium, a key event for initiating cell migration and chemotaxis.[3][4][5][6]

Q4: What is a typical concentration range for (R)-L 888607 in a chemotaxis assay?

(R)-L 888607 has a high affinity for the human CRTH2 receptor with a reported Ki value of 4

nM and an EC50 value of 0.4 nM for agonistic activity on recombinant and endogenously

expressed CRTH2 receptors.[1] A concentration of 100 nM has been shown to stimulate

eosinophil chemotaxis.[1] It is recommended to perform a dose-response curve to determine

the optimal concentration for your specific cell type and experimental conditions.
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Issue Potential Cause Recommended Solution

No or Low Cell Migration

Cell Health and Viability: Cells

are not healthy or have low

viability.

Ensure cells are healthy and

have high viability before

starting the assay. Use freshly

isolated or properly cultured

cells.

Low CRTH2 Expression: The

target cells have low or no

expression of the CRTH2

receptor.

Confirm CRTH2 expression on

your target cells using

techniques like flow cytometry

or RT-PCR.[3][9]

Suboptimal (R)-L 888607

Concentration: The

concentration of the agonist is

too low to induce a response

or too high, leading to receptor

desensitization.

Perform a dose-response

experiment to determine the

optimal concentration of (R)-L

888607 for your cell type.

Incorrect Incubation Time: The

incubation time is too short for

the cells to migrate or too long,

causing the chemotactic

gradient to dissipate.

Optimize the incubation time

for your specific cell type. This

can range from a few hours to

overnight.

Issues with Chemotactic

Gradient: The gradient is not

established or maintained

properly.

Ensure proper loading of the

chemotaxis chamber and

avoid introducing bubbles.

Consider using a system that

maintains a stable gradient.

High Background Migration

(High Migration in Negative

Control)

Presence of Other

Chemoattractants: The assay

medium contains other

chemoattractants (e.g.,

serum).

Use serum-free media for the

assay. Ensure all buffers and

media are free of

contaminating

chemoattractants.

Cells are Overly Activated: The

cells are in an activated state

prior to the assay, leading to

Handle cells gently during

preparation and avoid harsh
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random migration

(chemokinesis).

conditions that could lead to

activation.

Incorrect Pore Size of the

Membrane: The pores of the

transwell membrane are too

large, allowing cells to fall

through passively.

Select a membrane with a pore

size that is smaller than the

diameter of your cells but large

enough to allow active

migration.

Inconsistent or Variable

Results

Inconsistent Cell Numbers:

The number of cells seeded

per well is not consistent.

Carefully count and seed a

consistent number of cells in

each well.

Edge Effects: Wells on the

edge of the plate may behave

differently due to temperature

or humidity gradients.

Avoid using the outer wells of

the plate or ensure proper

humidification to minimize

edge effects.

Pipetting Errors: Inaccurate

pipetting can lead to variations

in cell numbers and

chemoattractant

concentrations.

Use calibrated pipettes and

proper pipetting techniques to

ensure accuracy and

consistency.

Experimental Protocols
General Transwell Chemotaxis Assay Protocol
This protocol provides a general framework for a transwell (Boyden chamber) chemotaxis

assay.[9][10] Optimization of cell number, (R)-L 888607 concentration, and incubation time is

crucial.

Materials:

Transwell inserts with appropriate pore size

24-well or 96-well companion plates

CRTH2-expressing cells (e.g., eosinophils, Th2 cells)
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(R)-L 888607

Serum-free cell culture medium

Staining solution (e.g., Calcein AM, DAPI)

Plate reader or fluorescence microscope

Procedure:

Preparation of (R)-L 888607: Prepare a stock solution of (R)-L 888607 in a suitable solvent

(e.g., DMSO) and make serial dilutions in serum-free medium to achieve the desired final

concentrations.

Setting up the Lower Chamber: Add the (R)-L 888607 dilutions (chemoattractant) to the

lower wells of the companion plate. Include a negative control with serum-free medium only.

Cell Preparation: Harvest and wash the CRTH2-expressing cells. Resuspend the cells in

serum-free medium at the desired concentration.

Seeding Cells in the Upper Chamber: Carefully place the transwell inserts into the wells of

the companion plate. Add the cell suspension to the upper chamber of each insert.

Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a

predetermined optimal time.

Quantification of Migrated Cells:

Carefully remove the transwell inserts.

Wipe the non-migrated cells from the top of the membrane with a cotton swab.

Stain the migrated cells on the bottom of the membrane.

Quantify the migrated cells by counting under a microscope or by measuring the

fluorescence of a stained population using a plate reader.

Quantitative Data Summary
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Parameter Recommended Range/Value Notes

(R)-L 888607 Concentration 0.1 nM - 1 µM

Optimal concentration should

be determined by a dose-

response curve. A

concentration of 100 nM has

been shown to be effective for

eosinophils.[1]

Cell Seeding Density 1 x 10^5 - 1 x 10^6 cells/well
Dependent on cell type and

well size.

Incubation Time 2 - 24 hours
Dependent on the migratory

speed of the cell type.

Transwell Pore Size 3 - 8 µm

3 µm for lymphocytes, 5-8 µm

for eosinophils and other larger

granulocytes.
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Caption: Signaling pathway of (R)-L 888607-induced chemotaxis via the CRTH2 receptor.

Experimental Workflow for Chemotaxis Assay
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Caption: General experimental workflow for a transwell-based chemotaxis assay.
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Caption: A logical approach to troubleshooting low cell migration in the assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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